Cas no 69432-64-0 (2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-)

69432-64-0 structure
Product name:2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-
2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy-
- 2-hydroxy-3,4-dimethoxycyclohepta-2,4,6-trien-1-one
- 3,4-Dimethoxy-2-hydroxy-2,4,6-cycloheptatrien-1-one
- DTXSID20219596
- 3,4-Dimethoxytropolone
- 69432-64-0
- BRN 5334120
- SCHEMBL11575259
- XK-104
- 2,4,6-CYCLOHEPTATRIEN-1-ONE, 3,4-DIMETHOXY-2-HYDROXY-
-
- Inchi: InChI=1S/C9H10O4/c1-12-7-5-3-4-6(10)8(11)9(7)13-2/h3-5H,1-2H3,(H,10,11)
- InChI Key: ZHEQVNREZDYECH-UHFFFAOYSA-N
- SMILES: COC1=CC=CC(=O)C(=C1OC)O
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
- XLogP3: 0.8
Experimental Properties
- PSA: 55.76
2,4,6-Cycloheptatrien-1-one,2-hydroxy-3,4-dimethoxy- Related Literature
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Guofei Chen,Huiwen Zhao,Liping Song,Xingzhong Fang RSC Adv., 2015,5, 53926-53934
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Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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